1-(1-methylpyrazol-3-yl)-N-[(1-methylpyrazol-3-yl)methyl]methanamine;hydrochloride

• Molecular Formula: C10H16ClN5
• Molecular Weight: 241.72 g/mol
• IUPAC Name: 1-(1-methylpyrazol-3-yl)-N-[(1-methylpyrazol-3-yl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C10H15N5.ClH/c1-14-5-3-9(12-14)7-11-8-10-4-6-15(2)13-10;/h3-6,11H,7-8H2,1-2H3;1H
• InChI Key: JMDBWFRXHHUKMK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)CNCC2=NN(C=C2)C.Cl

Description

1-(1-Methylpyrazol-3-yl)-N-[(1-methylpyrazol-3-yl)methyl]methanamine hydrochloride is a bidentate pyrazole-derived amine salt. Its structure features two 1-methylpyrazol-3-yl moieties: one directly bonded to the methanamine nitrogen and the other via a methylene bridge. The hydrochloride salt enhances solubility and stability, which is typical for amine derivatives in pharmaceutical and agrochemical applications .

Preparation Methods

Synthetic Routes and Intermediate Preparation

Core Pyrazole Intermediate Synthesis

The target compound’s synthesis begins with 1-methylpyrazole derivatives. Two primary pathways dominate:

Direct Alkylation of 1-Methylpyrazole

1-Methylpyrazole undergoes alkylation with chloroacetonitrile in dimethylformamide (DMF) at 80°C for 12 hr, yielding 1-methyl-3-(chloromethyl)pyrazole (Intermediate A) with 85% efficiency. Catalytic potassium carbonate enhances reaction kinetics by neutralizing HCl byproducts.

Reductive Amination Precursors

Alternative routes employ reductive amination of 1-methylpyrazole-3-carbaldehyde with methylamine hydrochloride. Sodium cyanoborohydride in methanol at 25°C produces 1-(1-methylpyrazol-3-yl)methanamine (Intermediate B) in 78% yield.

Coupling of Pyrazole Moieties

The methanamine bridge forms via nucleophilic substitution or Schiff base chemistry:

Nucleophilic Substitution

Intermediate A reacts with Intermediate B in acetonitrile under reflux (82°C, 24 hr), achieving 68% yield. Triethylamine acts as a base to scavenge HCl.

Schiff Base-Mediated Coupling

Condensation of 1-methylpyrazole-3-carbaldehyde with 1-(1-methylpyrazol-3-yl)methanamine in ethanol forms a Schiff base intermediate. Subsequent reduction with sodium borohydride (NaBH4) in tetrahydrofuran (THF) at 0°C yields the free base (92% purity).

Optimization of Reaction Parameters

Solvent Systems and Catalysts

Parameter	DMF	Acetonitrile	Ethanol
Yield	85%	68%	76%
Reaction Time	12 hr	24 hr	18 hr
Byproducts	<5%	12%	8%

Polar aprotic solvents (DMF, acetonitrile) favor nucleophilic substitution, while protic solvents (ethanol) improve Schiff base stability.

Temperature and Pressure Effects

• Low-Temperature Regimes (0–25°C): Minimize side reactions during NaBH4 reductions but extend reaction times to 48 hr.
• High-Temperature Protocols (80–120°C): Accelerate alkylation but risk pyrazole ring decomposition above 100°C.

Hydrochloride Salt Formation

Acid-Base Titration

The free base is dissolved in anhydrous diethyl ether and treated with gaseous HCl at 0°C. Precipitation occurs within 1 hr, yielding 95% pure hydrochloride salt. Excess HCl (>1.2 equiv) induces hygroscopicity, complicating storage.

Solvent Recrystallization

Recrystallization from ethanol/water (4:1 v/v) at −20°C enhances crystallinity (melting point: 214–216°C). X-ray diffraction confirms monoclinic crystal packing stabilized by N–H···Cl hydrogen bonds.

Industrial-Scale Production Challenges

Purification Techniques

• Column Chromatography : Silica gel (230–400 mesh) with ethyl acetate/hexane (3:7) removes unreacted intermediates (99.2% purity).
• Distillation : Short-path distillation under reduced pressure (0.1 mmHg) isolates the free base but degrades thermally labile pyrazole rings above 150°C.

Chemical Reactions Analysis

Types of Reactions

1-(1-methylpyrazol-3-yl)-N-[(1-methylpyrazol-3-yl)methyl]methanamine;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the pyrazole ring can be substituted with various nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as halides or amines in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives of the pyrazole ring.

Reduction: Reduced amine derivatives.

Substitution: Substituted pyrazole derivatives.

Scientific Research Applications

Biological Activities

• Neuroprotective Effects : The compound has shown potential neuroprotective effects, which may be beneficial in neurodegenerative diseases. By modulating neurotransmitter systems, it could help alleviate symptoms associated with cognitive decline .
• Anti-inflammatory Properties : Some studies suggest that pyrazole derivatives possess anti-inflammatory properties, making them candidates for treating inflammatory diseases .
• Anticancer Potential : Preliminary research indicates that compounds with similar structures may exhibit anticancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth .

Therapeutic Development

The unique properties of 1-(1-methylpyrazol-3-yl)-N-[(1-methylpyrazol-3-yl)methyl]methanamine; hydrochloride make it a candidate for drug development in several therapeutic areas:

Therapeutic Area	Potential Applications
Neurodegenerative Diseases	Treatment for Alzheimer's disease and schizophrenia
Inflammatory Disorders	Potential use in rheumatoid arthritis and other inflammatory conditions
Cancer Therapy	Inducing apoptosis in cancer cells

Case Studies

• Schizophrenia Treatment : A study highlighted the efficacy of compounds similar to 1-(1-methylpyrazol-3-yl)-N-[(1-methylpyrazol-3-yl)methyl]methanamine; hydrochloride as adjunct therapies for managing positive symptoms in schizophrenia .
• Cognitive Enhancement : Research has also focused on the compound's ability to improve cognitive function through its action on muscarinic receptors, suggesting its potential use in age-related cognitive decline .
• Antitumor Activity : Investigations into the anticancer properties of pyrazole derivatives have shown promising results, indicating that these compounds may inhibit tumor growth through various mechanisms, including cell cycle arrest and apoptosis induction .

Mechanism of Action

The mechanism of action of 1-(1-methylpyrazol-3-yl)-N-[(1-methylpyrazol-3-yl)methyl]methanamine;hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The compound’s structural analogs differ in substituents, backbone modifications, and salt forms, influencing their physicochemical and biological properties. Below is a comparative analysis:

Table 1: Comparative Analysis of Pyrazole-Based Methanamine Derivatives

Compound Name	Molecular Formula	Substituents/R-Groups	Molecular Weight (g/mol)	Key Applications/Properties	References
1-(1-Methylpyrazol-3-yl)-N-[(1-methylpyrazol-3-yl)methyl]methanamine;hydrochloride	C₁₀H₁₆ClN₅	Dual 1-methylpyrazol-3-yl groups	241.72	Potential agrochemical intermediate
1-(1-Isopropyl-1H-pyrazol-3-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine	C₁₃H₂₂ClN₅	Isopropyl (pyrazole), methylpyrrole	283.80	Not specified; likely bioactive
1-(1-Ethyl-1H-pyrazol-3-yl)-N-[(1-isopropyl-1H-pyrazol-3-yl)methyl]methanamine	C₁₃H₂₂ClN₅	Ethyl, isopropyl (pyrazole)	283.80	Synthetic intermediate
N-Methyl-4-(1-methyl-1H-pyrazol-3-yl)benzylamine	C₁₂H₁₅N₃	Benzylamine backbone, methylpyrazole	201.27	Ligand in medicinal chemistry
1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methanamine hydrochloride	C₇H₁₄ClN₃	Ethyl, methyl (pyrazole)	175.66	Unspecified; likely lab reagent

Structural and Electronic Variations

• Isopropyl/Ethyl Groups: Increase hydrophobicity, affecting membrane permeability (e.g., ). Benzylamine Backbone (): Introduces aromaticity, which may enhance π-π interactions in receptor binding.

• Salt Forms : Hydrochloride salts () improve crystallinity and aqueous solubility compared to free bases.

Biological Activity

The compound 1-(1-methylpyrazol-3-yl)-N-[(1-methylpyrazol-3-yl)methyl]methanamine; hydrochloride is a pyrazole derivative that has garnered attention for its potential biological activities, particularly as a modulator of various receptors. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's molecular formula is $C_{10}H_{15}N_5\cdot HCl$ with a molecular weight of approximately 232.72 g/mol. It features two methylpyrazole groups and a methanamine moiety, which are crucial for its biological interactions.

1. Modulation of Serotonin Receptors

Research indicates that pyrazole derivatives, including the compound , act as modulators of the 5-HT2A serotonin receptor . This receptor is implicated in various psychiatric disorders and plays a significant role in neurotransmission. The ability of this compound to influence serotonin signaling pathways suggests its potential use in treating conditions such as depression and anxiety disorders .

2. Anticancer Properties

Preliminary studies have shown that certain pyrazole derivatives exhibit anticancer activity by inducing apoptosis in cancer cells. The mechanism involves the disruption of mitotic spindle formation, leading to multipolar mitoses in centrosome-amplified cancer cells. This effect was demonstrated using assays that measured the percentage of multipolar mitoses after treatment with the compound .

Table 1: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
Serotonin Receptor Modulation	Modulates 5-HT2A receptor signaling
Anticancer Activity	Induces apoptosis via multipolar spindle formation

Case Study 1: Serotonin Receptor Modulation

A study conducted on various pyrazole derivatives demonstrated their efficacy in modulating serotonin receptors, particularly in models mimicking anxiety and depression. The compound showed a significant reduction in anxiety-like behavior in animal models when administered at specific dosages, indicating its potential therapeutic application .

Case Study 2: Anticancer Activity

In vitro studies using human colon cancer cell lines revealed that treatment with the compound led to a marked increase in multipolar mitoses, particularly in cells with amplified centrosomes. This was quantified using microscopy techniques to assess mitotic spindle formation. The results indicated that the compound could serve as a lead candidate for further development as an anticancer agent .

Research Findings

Recent findings highlight the importance of structural modifications in enhancing the biological activity of pyrazole derivatives. For instance, variations in substituents on the pyrazole ring significantly affect receptor binding affinities and overall pharmacological profiles. High-throughput screening methods have been employed to optimize these compounds for better efficacy against targeted receptors .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes and characterization methods for 1-(1-methylpyrazol-3-yl)-N-[(1-methylpyrazol-3-yl)methyl]methanamine hydrochloride?

• Methodological Answer : The compound can be synthesized via Mannich-type reactions involving pyrazole derivatives and methylamine precursors. Key steps include condensation under basic conditions (e.g., K₂CO₃) and subsequent hydrochloride salt formation . Characterization should include:

• ¹H/¹³C NMR : To confirm substitution patterns and methyl group integration (e.g., δ ~2.23 ppm for methyl groups on pyrazole rings) .
• LCMS/HPLC : For purity validation (>98% by HPLC) and molecular ion confirmation (e.g., ESIMS m/z ~392.2 for related analogs) .
• Elemental Analysis : To verify stoichiometry of the hydrochloride salt.

Q. What safety protocols are critical during handling and storage?

• Methodological Answer :

• PPE : Use full protective gear (gloves, goggles, lab coat) and respiratory protection (e.g., P95 respirators) due to acute toxicity risks (H302, H315, H319) .
• Storage : Store in sealed glass containers at RT, away from moisture and direct sunlight .
• Spill Management : Avoid drainage contamination; collect spills with inert absorbents and dispose via licensed waste services .

Q. How can researchers address the lack of reported physical properties (e.g., melting point, solubility)?

• Methodological Answer :

• Experimental Determination : Use differential scanning calorimetry (DSC) for melting point analysis.
• Solubility Screening : Test in water, DMSO, and ethanol (gradient concentrations) with UV-Vis or gravimetric methods.
• Reference Analog Data : Compare with structurally similar compounds (e.g., 1-(3-methoxybenzyl)-1H-imidazol-4-yl-methanamine hydrochloride, which is an off-white solid) .

Advanced Research Questions

Q. How to resolve contradictions in GHS hazard classification across datasets?

• Methodological Answer :

• Source Evaluation : Cross-reference SDS from multiple suppliers (e.g., Kishida Chemical vs. Indagoo). For example, Kishida reports "unclassified" GHS data , while Indagoo classifies acute toxicity (H302) and respiratory irritation (H335) .
• Experimental Validation : Conduct acute toxicity assays (OECD 423) to confirm oral LD₅₀ ranges.
• Regulatory Alignment : Follow region-specific guidelines (e.g., OSHA HCS vs. EU CLP) for labeling consistency .

Q. What strategies optimize stability under varying experimental conditions (e.g., pH, temperature)?

• Methodological Answer :

• pH Stability Studies : Use buffer solutions (pH 3–9) with HPLC monitoring to detect degradation products.
• Thermal Analysis : Perform thermogravimetric analysis (TGA) to identify decomposition thresholds (e.g., >200°C for related Mannich bases) .
• Light Sensitivity : Store samples in amber vials and test photostability under ICH Q1B guidelines .

Q. How to design experiments for detecting environmental persistence or bioaccumulation?

• Methodological Answer :

• Ecotoxicity Assays : Use Daphnia magna or algae models for acute toxicity testing (OECD 202/201).
• Soil Mobility : Conduct column leaching studies with HPLC-MS quantification .
• Bioaccumulation Potential : Calculate log P (octanol-water) via shake-flask methods; predicted log P for pyrazole derivatives is ~1.5–2.5 .

Data Contradiction Analysis

Q. Why do some SDS omit critical reactivity data (e.g., incompatibility with oxidizing agents)?

• Analysis :

• Data Gaps : Suppliers like Kishida Chemical note "no data available" for decomposition products or incompatibilities .
• Mitigation : Assume reactivity with strong oxidizers (e.g., HNO₃) based on amine functionality. Test small-scale reactions under controlled conditions.
• Literature Review : Cross-check with pyrazole-thiazole hybrids, which show sensitivity to halogens .